6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C25H19BrN4O3S
• Molecular Weight: 535.4 g/mol
• IUPAC Name: 6-amino-4-(3-bromo-5-methoxy-4-phenylmethoxyphenyl)-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C25H19BrN4O3S/c1-31-18-11-15(10-17(26)23(18)32-13-14-6-3-2-4-7-14)20-16(12-27)24(28)33-25-21(20)22(29-30-25)19-8-5-9-34-19/h2-11,20H,13,28H2,1H3,(H,29,30)
• InChI Key: UCISAYISTODUES-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)C2C(=C(OC3=NNC(=C23)C4=CC=CS4)N)C#N)Br)OCC5=CC=CC=C5

Description

6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a novel compound that has been synthesized in recent years. This compound has attracted attention from researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it is believed that this compound interacts with certain enzymes and proteins, leading to changes in their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile are not well characterized. However, studies have shown that this compound can affect the activity of certain enzymes and proteins, which may have downstream effects on cellular pathways and signaling cascades.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its specificity and potency. This compound can be used as a tool for studying the mechanism of action of certain enzymes and proteins. However, the limitations of using this compound include its cost and the potential for off-target effects.

Future Directions

There are several future directions for research involving 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Exploration of the potential therapeutic applications of this compound.
3. Development of more efficient and cost-effective synthesis methods for this compound.
4. Investigation of the potential for this compound to be used as a tool for studying disease pathways and signaling cascades.
5. Exploration of the potential for this compound to be used in combination with other compounds for synergistic effects.
In conclusion, 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a novel compound with potential applications in scientific research. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the use of several chemical reactions. The first step involves the reaction of 2-thiophenecarboxaldehyde with malononitrile to form 2-thienylidenemalononitrile. This intermediate is then reacted with 5-bromo-2-methoxyphenol to form 4-(3-bromo-5-methoxyphenyl)-2-thienylidenemalononitrile. This intermediate is then reacted with benzyl bromide to form 4-(benzyloxy)-3-bromo-5-methoxyphenyl)-2-thienylidenemalononitrile. Finally, this intermediate is reacted with 6-amino-1,4-dihydropyran-2-one to form 6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile.

Scientific Research Applications

6-Amino-4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in scientific research. This compound can be used as a tool for studying the mechanism of action of certain enzymes and proteins. It can also be used as a probe for studying cellular pathways and signaling cascades.